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Compound of Interest

Compound Name: IRL-1620

Cat. No.: B1681967 Get Quote

Technical Support Center: IRL-1620
This technical support center provides guidance on the reconstitution, storage, and handling of

lyophilized IRL-1620, a potent and selective endothelin B (ETB) receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is IRL-1620?

A1: IRL-1620, also known as Sovateltide, is a synthetic analog of endothelin-1 and a highly

selective agonist for the endothelin B (ETB) receptor.[1][2][3] It has demonstrated

neuroprotective effects, including promoting angiogenesis and neurogenesis in preclinical

studies of cerebral ischemia.[2][4]

Q2: What are the primary research applications of IRL-1620?

A2: IRL-1620 is primarily used in research to investigate the roles of the ETB receptor in

various physiological and pathological processes. Studies have explored its potential in models

of stroke, Alzheimer's disease, and other neurological disorders.[2][3][5]

Q3: What are the physical properties of IRL-1620?

A3: IRL-1620 is a lyophilized white to off-white solid.[6] Its molecular weight is approximately

1820.95 g/mol .[6]
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Q4: Is IRL-1620 suitable for in vivo studies?

A4: Yes, IRL-1620 has been used in various in vivo animal models, particularly in rats, to study

its effects on conditions like cerebral ischemia.[2][4] Clinical trials in human patients with acute

cerebral ischemic stroke have also been conducted.[5][7][8]

Reconstitution and Storage Protocols
Proper reconstitution and storage are critical for maintaining the stability and activity of IRL-
1620.

Reconstitution Protocol
It is recommended to freshly prepare solutions of IRL-1620 for immediate use, as the

compound can be unstable in solution.[6]

Recommended Solvents and Concentrations:

Solvent Maximum Concentration Special Instructions

Water 0.70 mg/mL[1]

For concentrations around 1

mg/mL, it may be necessary to

add acetonitrile dropwise to

the solution in water and mix

until the peptide dissolves.

DMSO 25 mg/mL (13.73 mM)[6]

Use of an ultrasonic bath may

be necessary to achieve

dissolution.[6] Note that DMSO

is hygroscopic and can impact

results.[6]

Experimental Workflow for Reconstitution:
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immediately
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Reconstitution workflow for lyophilized IRL-1620.
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Form Temperature Duration Additional Notes

Lyophilized Powder -20°C 1 year[6]
Protect from light and

moisture.[6]

-80°C 2 years[6]

In Solvent -20°C 6 months[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C 6 months[4]
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Issue Possible Cause Recommended Solution

Incomplete Dissolution in

Water

Concentration may be too high

for aqueous solubility alone.

Add acetonitrile dropwise to

the aqueous solution while

mixing until the peptide fully

dissolves.

Precipitation of Reconstituted

Solution Upon Storage

The compound has limited

stability in solution.

It is highly recommended to

prepare solutions fresh for

each experiment.[6] If short-

term storage is necessary,

ensure it is aliquoted and

stored at -80°C.

Loss of Biological Activity

Improper storage of lyophilized

powder (e.g., exposure to

moisture or light). Repeated

freeze-thaw cycles of the

reconstituted solution.

Instability of the peptide in

solution over time.

Store the lyophilized powder

as recommended, protected

from light and moisture.[6]

Aliquot the reconstituted

solution into single-use

volumes to avoid freeze-thaw

cycles. Always use freshly

prepared solutions whenever

possible.[6]

Variability in Experimental

Results

Inconsistent concentration of

the reconstituted solution.

Degradation of the peptide.

Ensure the lyophilized powder

is fully dissolved before use.

Prepare fresh solutions for

each set of experiments to

minimize variability due to

degradation.

Signaling Pathway
IRL-1620 is a selective agonist of the Endothelin B (ETB) receptor, a G-protein coupled

receptor. Activation of the ETB receptor can trigger multiple downstream signaling cascades,

including those involved in vasodilation, cell proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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